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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110
CAS No.: 102330-07-4
Cat. No.: B15554118
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of (Asp)2-Rhodamine 110. Adherence to these procedures is critical for ensuring
personnel safety and environmental protection in the laboratory. While a specific Safety Data
Sheet (SDS) for (Asp)2-Rhodamine 110 is not readily available, the parent compound,
Rhodamine 110, is known to be harmful if swallowed and may cause irritation to the eyes, skin,
and respiratory tract.[1][2] Therefore, stringent safety measures are required when handling its
derivatives.

Personal Protective Equipment (PPE) Requirements

A multi-layered defense strategy using appropriate PPE is paramount at every stage of
handling (Asp)2-Rhodamine 110.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15554118#bc-rfq
https://www.benchchem.com/product/b15554118/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-asp-2-rhodamine-110
https://www.benchchem.com/product/b15554118/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-asp-2-rhodamine-110
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_Fmoc_Rhodamine_110.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-rhodamine-110-cas-13558-31-1-catalog-86-version-P9FdngEXqN.pdf
https://www.benchchem.com/product/b15554118/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-asp-2-rhodamine-110
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Stage of Engineering Hand EyelFace Body Respiratory
Handling Controls Protection Protection Protection Protection
o General Nitrile or Standard
Receiving Safety Not generally
Laboratory Neoprene Laboratory ]
and Storage o Glasses required
Ventilation Gloves Coat
Nitrile or
) NO95 or
Chemical Neoprene _
) Standard higher-rated
o Fume Hood Gloves Chemical ) ]
Weighing (as ) Laboratory respirator if
) or Ventilated (double- Safety ]
solid powder) ) Coat (fully notin a
Balance gloving Goggles )
buttoned) ventilated
Enclosure recommende
enclosure[1]
d)
Chemical
Safety
o o Not generally
Solubilization ] Nitrile or Goggles or Standard ]
] Chemical ] required
& Usein Neoprene Face Shield Laboratory o
) Fume Hood ) within a fume
Reactions Gloves (if splash Coat
hood
hazard
exists)[2][3]
) Chemical )
Chemical Chemical N95 or
. . Safety . :
Spill Cleanup  N/A Resistant Resistant higher-rated
Goggles and ) )
Gloves ] Apron or Suit respirator
Face Shield
_ Nitrile or Standard
Waste Chemical Safety Not generally
] Neoprene Laboratory ]
Disposal Fume Hood Glasses required
Gloves Coat

Operational Plan: A Step-by-Step Protocol for Safe
Handling

1. Receiving and Storage:

e Upon receipt, inspect the container for any signs of damage or leaks.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_Fmoc_Rhodamine_110.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-rhodamine-110-cas-13558-31-1-catalog-86-version-P9FdngEXqN.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Store the container tightly closed in a dry, cool, and well-ventilated area, away from
incompatible materials.[4][5] Protect from long-term exposure to light.[5]

. Preparation and Solubilization:

All manipulations involving the solid compound should be performed within a chemical fume
hood or a ventilated balance enclosure to minimize inhalation exposure.[1]

When dissolving the compound, add the solvent slowly to the powdered dye to prevent
splashing.[1]

. Use in Experimental Procedures:

Conduct all subsequent experimental steps involving (Asp)2-Rhodamine 110 solutions in a
chemical fume hood to minimize exposure to vapors.[1]

Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the handling
area.[4]

. Spill Management:

Small Spills: In the event of a small spill, wear appropriate PPE. Absorb the spill with an inert
material such as vermiculite or sand, and collect it in a sealed, labeled container for proper
disposal.[1]

Large Spills: For larger spills, evacuate the area immediately and follow your institution's
emergency procedures.[1]

Disposal Plan: Ensuring Environmental and
Personal Safety

Proper disposal of (Asp)2-Rhodamine 110 and associated waste is crucial for laboratory
safety and environmental responsibility.

o Chemical Waste: All solid waste contaminated with (Asp)2-Rhodamine 110 (e.g., weigh
boats, pipette tips, gloves) and liquid waste (e.g., unused solutions, reaction mixtures) must
be disposed of as hazardous chemical waste.[1][6]
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o Container Management: Collect all waste in clearly labeled, sealed containers. Do not mix
with other waste streams unless compatibility is confirmed.[1]

» Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous
waste disposal.[1] Discharge into the environment must be avoided.[4] Do not flush down the
drain.[5]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of (Asp)2-Rhodamine 110
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Caption: Workflow for the safe handling of (Asp)2-Rhodamine 110.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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